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Introduction
Anhydrous aluminum bromide (AlBr₃) is a versatile and highly reactive Lewis acid of significant

interest in organic synthesis and various industrial processes. Its strong electron-accepting

character makes it an effective catalyst for a range of chemical transformations, most notably

Friedel-Crafts reactions. This technical guide provides an in-depth overview of the core

physical and chemical properties of anhydrous AlBr₃, detailed experimental protocols for its

synthesis and key reactions, and essential safety and handling procedures.

Physical Properties of Anhydrous AlBr₃
Anhydrous aluminum bromide is a colorless to white or pale yellow crystalline solid.[1][2] It is a

hygroscopic and sublimable solid.[1] In its anhydrous form, it can appear as a white to

yellowish-red, lumpy solid with a pungent odor.[3][4]

Quantitative Physical Data
The key physical properties of anhydrous aluminum bromide are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula AlBr₃ [3]

Molecular Weight 266.69 g/mol [3][5]

Appearance
White to pale yellow/yellowish-

red crystalline solid/powder
[1][3]

Odor Pungent [3][5]

Melting Point 97.5 °C [2][3][5][6]

Boiling Point 255 °C [2][3][5]

Density 3.2 g/cm³ [5]

Vapor Pressure 1 mm Hg at 81.3 °C [3]

Crystal Structure Monoclinic [7]

Chemical Properties and Reactivity
The chemical behavior of anhydrous AlBr₃ is dominated by its strong Lewis acidity and its high

reactivity towards moisture.

Lewis Acidity: As a potent Lewis acid, AlBr₃ readily accepts electron pairs, making it an

excellent catalyst for various organic reactions, particularly Friedel-Crafts alkylation and

acylation.[8]

Reactivity with Water: Anhydrous aluminum bromide reacts violently with water in an

exothermic reaction, hydrolyzing to form aluminum hydroxide and hydrobromic acid (HBr).[2]

It fumes in moist air due to this reaction.[3]

Solubility: It is highly soluble in water, where it hydrolyzes, and is also soluble in many

organic solvents, including methanol, diethyl ether, and acetone.[2][7]

Dimerization: In the solid state, in non-coordinating solvents, in the melt, and in the gas

phase, aluminum bromide exists predominantly as the dimer Al₂Br₆.[7] This dimer consists of
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two AlBr₄ tetrahedra sharing a common edge.[7] At high temperatures, the dimer dissociates

into the monomeric AlBr₃ form.[7]

Reactions with Organic Compounds: It is a key catalyst in Friedel-Crafts reactions,

facilitating the formation of carbon-carbon bonds.[8] It can also act as a brominating agent.[8]

Thermal Stability: AlBr₃ is thermally stable and can be heated to high temperatures without

decomposition, making it suitable for high-temperature applications.[8]

Experimental Protocols
Synthesis of Anhydrous Aluminum Bromide
The direct reaction of metallic aluminum with elemental bromine is a common method for the

laboratory synthesis of anhydrous AlBr₃.[1]

Materials:

Aluminum granules or foil

Liquid bromine

Anhydrous solvent (e.g., hexane)

Reaction flask with a dropping funnel and reflux condenser

Heating mantle

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Set up the reaction apparatus under an inert atmosphere to exclude moisture.

Place the aluminum metal in the reaction flask.

Slowly add liquid bromine to the aluminum via the dropping funnel. The reaction is highly

exothermic and may require initial gentle heating to start.[3]
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Control the rate of bromine addition to maintain a steady reaction.

After the addition is complete, the resulting aluminum bromide can be purified by distillation

or sublimation.

Determination of Melting Point for a Hygroscopic Solid
Due to its hygroscopic nature, special care must be taken when determining the melting point

of anhydrous AlBr₃.

Materials:

Anhydrous AlBr₃ sample

Capillary tubes

Melting point apparatus

Glove box or dry bag

Sealing torch or flame

Procedure:

All sample manipulations should be performed in a glove box or under a dry, inert

atmosphere.

Quickly load the finely powdered anhydrous AlBr₃ into a capillary tube.

If the sample is highly sensitive, the open end of the capillary tube should be sealed using a

flame.[7]

Place the sealed capillary tube into the melting point apparatus.

Heat the sample at a steady and slow rate, especially near the expected melting point, to

ensure an accurate reading.[2][9]

Record the temperature range from the first appearance of liquid to the complete liquefaction

of the solid.[9]
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Friedel-Crafts Acylation of Benzene
Anhydrous AlBr₃ is an effective catalyst for the acylation of aromatic compounds. The following

is a general procedure for the acylation of benzene with acetyl chloride.

Materials:

Anhydrous aluminum bromide (catalyst)

Benzene (substrate)

Acetyl chloride (acylating agent)

Anhydrous solvent (e.g., dichloromethane)

Reaction flask with a stirrer, dropping funnel, and reflux condenser under an inert

atmosphere

Ice bath

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

In a flask under an inert atmosphere, suspend anhydrous AlBr₃ in the anhydrous solvent and

cool the mixture in an ice bath.

Slowly add acetyl chloride to the stirred suspension.

After the formation of the acylium ion complex, slowly add benzene to the reaction mixture.

Once the addition is complete, remove the ice bath and allow the reaction to proceed at

room temperature.

The reaction is quenched by carefully pouring the mixture into a beaker of ice and

concentrated HCl.[10]
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The organic layer is separated, washed (e.g., with sodium bicarbonate solution), dried, and

the solvent is removed to yield the crude product (acetophenone).[10]

The product can be further purified by distillation.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Moisture_Sensitivity_in_Lewis_Acid_Catalyzed_Ketone_Synthesis.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://venturacollegeorganicchemistry.weebly.com/uploads/1/4/2/3/1423190/12blexpt10friedelcrafts.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www2.chem.wisc.edu/deptfiles/OrgLab/acylation/CHEM%20344%20Chapter%2012%20Friedel-Crafts%20Acylation%20Spring%202013.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_Moisture_Sensitive_Oleic_Anhydride.pdf
https://chem.libretexts.org/Courses/Lansing_Community_College/LCC%3A_CHEM_161_-_General_Chemistry_Lab_I/Experiment_7%3A_Calorimetry
https://eureka.patsnap.com/report-lewis-acid-stability-in-extreme-reaction-conditions
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://websites.umich.edu/~chemh215/CHEM216/Experiment1/experiment%201.pdf
https://www.benchchem.com/product/b8799272#physical-and-chemical-properties-of-anhydrous-albr3
https://www.benchchem.com/product/b8799272#physical-and-chemical-properties-of-anhydrous-albr3
https://www.benchchem.com/product/b8799272#physical-and-chemical-properties-of-anhydrous-albr3
https://www.benchchem.com/product/b8799272#physical-and-chemical-properties-of-anhydrous-albr3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8799272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8799272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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